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Abstract
This document provides a comprehensive technical guide for the dyeing of polyamide (PA)

fibers, such as nylon, with Acid Red 186 (C.I. 18810). The protocols detailed herein are

designed for researchers, scientists, and textile development professionals, offering in-depth

insights into the dyeing mechanism, critical process parameters, and step-by-step procedures

to achieve uniform, reproducible, and high-quality coloration. The causality behind each

experimental choice is explained to ensure both technical accuracy and practical applicability.

Introduction: Polyamide Fibers and Acid Red 186
Polyamide fibers, commonly known as nylon, are synthetic polymers characterized by the

presence of amide linkages (-CONH-) in their molecular backbone.[1] Their excellent strength,

durability, and elasticity make them suitable for a wide range of applications in textiles.[2] The

dyeability of polyamide is largely attributed to the presence of terminal amino (-NH2) and

carboxyl (-COOH) groups.[3]

Acid dyes are water-soluble anionic dyes that are highly effective for dyeing protein and

polyamide fibers.[4] Their affinity for these fibers stems from the electrostatic interactions

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 16 Tech Support

https://www.benchchem.com/product/b1665443#bc-rfq
https://www.scielo.br/j/jbchs/a/LCHRbTbzBqyY8fVDjsjGkpr/?format=html&lang=en
https://www.nbinno.com/article/acid-dyes/optimizing-polyamide-dyeing-with-acid-dyes-dr
https://www.sarex.com/textile/storage/app/uploads/public/5b7/7b6/884/5b77b68841537760246604.pdf
https://textilelearner.net/dyeing-of-nylon-fiber-with-acid-dye/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


between the anionic sulfonate groups (SO₃⁻) on the dye molecule and the protonated amino

groups (-NH₃⁺) on the fiber under acidic conditions.[5][6]

Acid Red 186 is a metal-complex acid dye that produces a bluish-pink to red shade.[7][8] It is

valued for its good light and washing fastness, making it a suitable choice for applications

requiring durable and vibrant colors.[9][10] As a pre-metallized dye, it offers good stability and

reproducibility in dyeing processes.[11]

The Dyeing Mechanism: An Electrostatic Interaction
The successful dyeing of polyamide with Acid Red 186 is contingent on precise control of the

dyebath's pH. The process can be broken down into the following key stages:

Fiber Protonation: In an acidic medium, the terminal amino groups of the polyamide fibers

accept protons (H⁺) from the acid in the dyebath, becoming positively charged (-NH₃⁺).[12]

This step is crucial for creating dye sites on the fiber.

Dye Adsorption: The anionic Acid Red 186 molecules, which carry a negative charge due to

their sulfonate groups, are attracted to the positively charged sites on the polyamide fiber.[3]

Dye Diffusion and Fixation: With the application of heat, the amorphous regions of the

polyamide fiber swell, allowing the dye molecules to diffuse from the surface into the fiber's

internal structure.[12] The primary fixation mechanism is the formation of a strong ionic bond

between the dye and the fiber.[5] Weaker forces, such as hydrogen bonds and van der

Waals forces, also contribute to the overall dye-fiber interaction.[13]

The diagram below illustrates the fundamental workflow for dyeing polyamide fibers with acid

dyes.
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Caption: Workflow for Polyamide Dyeing with Acid Red 186.
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Critical Process Parameters and Their Rationale
Achieving optimal dyeing results with Acid Red 186 requires careful control over several key

parameters.
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Parameter
Recommended
Range/Value

Rationale

pH 4.0 - 5.5

This acidic range is critical for

the protonation of the amino

groups in the polyamide fiber,

which creates the necessary

positive charges for the anionic

dye to bind.[6][12] A pH that is

too low can cause rapid,

uncontrolled dye uptake

leading to unevenness, while a

higher pH will result in poor

dye exhaustion.[6]

Temperature 95 - 100°C

The glass transition

temperature of nylon is

approximately 50-60°C.[12]

Dyeing is typically carried out

near the boil to promote fiber

swelling, which facilitates the

diffusion of the dye molecules

into the fiber structure,

ensuring good penetration and

fixation.[6]

Dyeing Time 30 - 60 minutes

The duration at the maximum

temperature allows for

sufficient time for the dye to

migrate and distribute evenly

throughout the fibers, leading

to a level dyeing.[6][12]

Liquor Ratio 1:10 to 1:20 The liquor ratio (the ratio of the

weight of the dye bath to the

weight of the goods) affects

dye concentration and

chemical usage. A suitable

ratio ensures that the material
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can move freely for uniform

dyeing without excessive water

and energy consumption.[14]

Auxiliary Chemicals

Leveling Agent 0.5 - 2.0 g/L

Polyamide has a high affinity

for acid dyes, which can lead

to rapid initial dye uptake

("strike") and result in uneven

dyeing or "barre".[3][5] A

leveling agent, typically an

anionic surfactant, temporarily

competes with the dye for the

dye sites on the fiber, slowing

down the dye absorption rate

and promoting even color

distribution.[15][16]

Acid Donor
As required to achieve target

pH

Acetic acid is commonly used

to lower the pH of the dyebath.

[14] For more controlled pH

reduction, a "sliding pH"

system using an acid donor

that releases acid as the

temperature increases can be

employed to ensure gradual

dye uptake.[3]

Fixing Agent 1.0 - 4.0 % (o.w.f.)

After dyeing, a fixing agent

(often an anionic phenol-

formaldehyde resin) is used to

improve the wet fastness

properties by forming a

protective layer that prevents

the dye from migrating out of

the fiber during washing.[11]

[17]
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o.w.f. = on the weight of the fiber

Detailed Experimental Protocol
This protocol is a general guideline and may require optimization based on the specific type of

polyamide fiber and equipment used.

Materials and Reagents
Polyamide fiber/fabric

Acid Red 186 (C.I. 18810)

Non-ionic detergent

Acetic Acid (CH₃COOH) or another suitable acid donor

Anionic leveling agent

Anionic fixing agent

Sodium Acetate (CH₃COONa) (optional, for pH buffering)[13]

Deionized or soft water

Pre-treatment (Scouring)
Prepare a scouring bath with 1-2 g/L of a non-ionic detergent.

Introduce the polyamide material at a liquor ratio of 1:20.

Raise the temperature to 60-70°C and treat for 20-30 minutes.

Rinse the material thoroughly with warm water and then cold water to remove any impurities

or spinning oils.[11]

Dyeing Procedure
Set the dye bath at 40°C with the required amount of deionized water (liquor ratio 1:20).
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Add 0.5 - 2.0 g/L of an anionic leveling agent and circulate for 5 minutes.

Adjust the pH of the bath to a range of 8 to promote uniform initial dye distribution.[11]

Add the pre-dissolved Acid Red 186 dye solution (e.g., 1.0% on the weight of the fiber).

Circulate for 10-15 minutes to ensure even distribution of the dye.

Gradually lower the pH to the target range of 4.0 - 5.5 by adding a dilute solution of acetic

acid over 10-15 minutes. This controlled decrease in pH is crucial for preventing rapid dye

uptake.[5]

Raise the temperature to 95-100°C at a controlled rate of 1-1.5°C per minute.[5] A slow ramp

rate is critical for level dyeing.

Hold the temperature at 95-100°C for 30-60 minutes, depending on the desired shade depth.

Cool the dyebath down to 70°C at a rate of 1-2°C per minute before draining.

The diagram below visualizes the relationship between temperature, pH, and time in the dyeing

process.
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Dyeing Cycle Profile
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Caption: Typical Dyeing Curve for Polyamide with Acid Red 186.

Post-treatment
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Rinsing: After dyeing, give the material an overflow rinse until the water runs clear to remove

any unfixed surface dye.

Fixation (After-treatment):

Prepare a fresh bath at 40°C.

Add 1.0 - 4.0% (o.w.f.) of an anionic fixing agent.

Adjust the pH to 4.0-4.5 with acetic acid.

Raise the temperature to 70-80°C and run for 20-30 minutes.[11][17]

Cool, drain, and rinse.

Drying: Hydroextract the dyed material and dry at a suitable temperature.

Evaluation of Dyeing Quality
The quality of the dyed polyamide fibers should be assessed through standardized tests to

ensure they meet performance requirements.

Colorfastness to Washing: This test evaluates the resistance of the color to domestic or

commercial laundering procedures. The assessment is based on the color change of the

specimen and the staining of adjacent multifiber fabric.[18][19] (ISO 105-C06)

Colorfastness to Rubbing (Crocking): This determines the amount of color transferred from

the surface of the dyed fabric to another surface by rubbing.[18][20] (ISO 105-X12)

Colorfastness to Light: This test measures the resistance of the dye to fading when exposed

to an artificial light source that mimics natural daylight.[18][21] (ISO 105-B02)

Colorfastness to Perspiration: This evaluates the resistance of the color to the action of

simulated human sweat.[18] (ISO 105-E04)

The results are typically rated using a grey scale for color change and staining, with a rating of

5 being excellent and 1 being poor.[19]
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Troubleshooting Common Dyeing Issues
Uneven Dyeing (Barre/Splotching): This is often caused by a too-rapid initial dye uptake.[5]

Solution: Ensure proper pre-treatment, use an effective leveling agent, control the rate of

temperature rise, and ensure a gradual reduction of pH.[5][15]

Poor Color Yield: Insufficient dye fixation on the fiber.

Solution: Verify the dyebath pH is within the optimal acidic range (4.0-5.5).[6] Ensure the

dyeing temperature reaches at least 95°C and the holding time is adequate.[12]

Poor Wet Fastness: Excessive bleeding of color when wet.

Solution: Ensure thorough rinsing after dyeing to remove all unfixed dye. Apply a suitable

fixing agent in the post-treatment step.[11][17]

Conclusion
The successful application of Acid Red 186 to polyamide fibers is a multifactorial process that

hinges on a solid understanding of the underlying chemical principles. By carefully controlling

the pH, temperature profile, and the judicious use of auxiliary chemicals such as leveling and

fixing agents, it is possible to achieve vibrant, level, and durable shades. The protocols outlined

in this guide provide a robust framework for researchers and industry professionals to obtain

high-quality, reproducible results in the dyeing of polyamide textiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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